Cas no 5333-06-2 (2-Naphthalenecarbonitrile,1-hydroxy-3-methyl-)

• Product Name: 2-Naphthalenecarbonitrile,1-hydroxy-3-methyl-
• CAS No: 5333-06-2
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 384633
• PubChem ID: 219375
• Update Time: 2025-04-19

2-Naphthalenecarbonitrile,1-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbonitrile,1-hydroxy-3-methyl-
• SureCN1699621; 2-Cyano-3-methyl-1-naphthol; AC1L56N9; AC1Q4ROJ; NSC592; 1-Hydroxy-3-methyl-naphthoesaeure-(2)-nitril; 1-hydroxy-3-methyl-2-naphthonitrile; AG-J-34957; 3-Methyl-2-cyan-naphthol-(1); AR-1C4021; 1-hydroxy-3-methyl-[2]naphthonitrile; CTK4J7615;
• DTXSID60277059
• MNBIYILUYGJHFP-UHFFFAOYSA-N
• NSC592
• 1-hydroxy-3-methylnaphthalene-2-carbonitrile
• 1-HYDROXY-3-METHYL-2-NAPHTHONITRILE
• SCHEMBL1699621
• 5333-06-2
• NSC-592

• Inchi： 1S/C12H9NO/c1-8-6-9-4-2-3-5-10(9)12(14)11(8)7-13/h2-6,14H,1H3
• InChI Key： MNBIYILUYGJHFP-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C(C)=CC2C=CC=CC=21

Computed Properties

• Exact Mass: 183.06847
• Monoisotopic Mass: 183.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 384.7°Cat760mmHg
• Flash Point: 186.5°C
• Refractive Index: 1.669
• PSA: 44.02
• LogP: 2.72548